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Compound of Interest

Compound Name: 3-methyl-5-nitro-1H-indazole

Cat. No.: B1338699

For immediate reference, treat 3-methyl-5-nitro-1H-indazole as a hazardous chemical waste.
On-site treatment or drain disposal is not a suitable option for this compound.[1] All disposal
procedures must be conducted in strict accordance with institutional, local, and national
regulations. This guide provides essential safety and logistical information based on data for
structurally similar nitro-containing aromatic compounds.

Hazard Identification and Classification

While a specific Safety Data Sheet (SDS) for 3-methyl-5-nitro-1H-indazole is not readily
available, analogous compounds are classified as harmful if swallowed and may cause skin
and eye irritation.[1] Therefore, it is imperative to manage 3-methyl-5-nitro-1H-indazole as
regulated chemical waste.[1]

Key Hazard Classifications for Similar Compounds:[1][2]

Hazard Class Category GHS Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o

Irritation irritation

Specific Target Organ Toxicity - H335: May cause respiratory
) Category 3 o

Single Exposure irritation
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Personal Protective Equipment (PPE)

Before handling 3-methyl-5-nitro-1H-indazole for disposal, the use of appropriate personal
protective equipment is mandatory to prevent exposure.

PPE Specification
Gloves Chemical-resistant gloves (e.g., nitrile)
Eye Protection Safety glasses or goggles[1]

Standard laboratory coat to protect from skin
Lab Coat
contact

_ _ A respirator may be required if generating dust
Respiratory Protection
or aerosols[1]

Spill Management

In the event of a spill, immediate and appropriate action is crucial to prevent wider
contamination and exposure.

o Minor Spills: For small spills, wear appropriate PPE and avoid generating dust.[1] Gently
sweep up the solid material using an inert absorbent and place it in a designated, sealed
waste container.

e Major Spills: If the spill is large or occurs in a poorly ventilated area, evacuate the vicinity
immediately and contact your institution's Environmental Health and Safety (EHS) office.[1]

Waste Segregation and Collection Protocol

Proper segregation is a critical first step in the safe disposal of chemical waste.[1] This
prevents dangerous reactions and ensures correct handling by waste management
professionals.

o Designate a Waste Container: Use a dedicated, clearly labeled waste container for "Solid
Organic Chemical Waste" or as specified by your institution's EHS guidelines. The container
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should be made of a compatible material, such as high-density polyethylene (HDPE), and
have a secure, tight-fitting lid.[1]

o Labeling: Ensure the hazardous waste label is complete and accurate, including the full
chemical name: 3-methyl-5-nitro-1H-indazole.[1]

o Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents.

Disposal Workflow

The following diagram outlines the step-by-step procedure for the proper disposal of 3-methyl-
5-nitro-1H-indazole.
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Caption: Disposal workflow for 3-methyl-5-nitro-1H-indazole.

© 2025 BenchChem. All rights reserved.

4/6

Tech Support


https://www.benchchem.com/product/b1338699?utm_src=pdf-body-img
https://www.benchchem.com/product/b1338699?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338699?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Final Disposal Procedure

On-site treatment methods such as neutralization or drain disposal are unsuitable for this
chemical.[1] The compound must be disposed of through your institution's EHS office or a
licensed hazardous waste disposal contractor.[1][3] Ensure that all institutional and local
regulations are strictly followed. Chemical waste generators are responsible for the correct
classification and disposal of discarded chemicals.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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